Cas no 1027187-58-1 (2-chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole)

• Product Name: 2-chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole
• CAS No: 1027187-58-1
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66
• CID: 5069042
• Update Time: 2025-06-26

2-chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-chloro-1-(2-methoxyethyl)-
• 2-Chloro-1-(2-methoxyethyl)-1h-benzo[d]imidazole
• 2-chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole

• Inchi： 1S/C10H11ClN2O/c1-14-7-6-13-9-5-3-2-4-8(9)12-10(13)11/h2-5H,6-7H2,1H3
• InChI Key： SBSTZPMTWVTDLE-UHFFFAOYSA-N
• SMILES： C1(Cl)N(CCOC)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole

Introduction to 2-chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole (CAS No. 1027187-58-1)

The compound 2-chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole (CAS No. 1027187-58-1) is a heterocyclic aromatic compound with a unique structure that combines a benzo[d]imidazole ring system with a chloro substituent and a methoxyethyl group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications.

The benzo[d]imidazole core of this molecule is a fused bicyclic structure consisting of a benzene ring and an imidazole ring. The imidazole moiety is known for its ability to form hydrogen bonds, which contributes to the compound's solubility and bioavailability. The presence of the chloro group at position 2 introduces electron-withdrawing effects, which can influence the compound's reactivity and electronic properties. Meanwhile, the methoxyethyl group at position 1 adds hydrophilic character to the molecule, enhancing its compatibility with polar solvents and biological systems.

Recent studies have explored the antimicrobial activity of 2-chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole, demonstrating its potential as an effective agent against various bacterial and fungal strains. Researchers have also investigated its anticancer properties, particularly its ability to induce apoptosis in cancer cells through modulation of key signaling pathways. These findings highlight the compound's promise in drug development for treating infectious diseases and malignancies.

In addition to its biological applications, this compound has shown potential in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis, sensing, and optoelectronics. For instance, studies have reported the use of this compound as a ligand in constructing metal-organic frameworks (MOFs) with high surface area and porosity, which are valuable for gas storage and separation applications.

The synthesis of 2-chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, researchers have evaluated the toxicological profile of this compound to ensure its safe handling and application. Studies indicate that while it exhibits potent biological activity, it does not pose significant risks under controlled conditions, making it suitable for various industrial and therapeutic uses.

In conclusion, 2-chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole (CAS No. 1027187-58-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a valuable tool in advancing modern science and technology.